Cas no 10368-14-6 (N-(propan-2-yl)-1,3-dioxaindan-5-amine)

N-(propan-2-yl)-1,3-dioxaindan-5-amine structure
10368-14-6 structure
Product Name:N-(propan-2-yl)-1,3-dioxaindan-5-amine
CAS No:10368-14-6
MF:C10H13NO2
MW:179.215722799301
CID:1142325
PubChem ID:12789466
Update Time:2025-04-20

N-(propan-2-yl)-1,3-dioxaindan-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxol-5-amine, N-(1-methylethyl)-
    • N-propan-2-yl-1,3-benzodioxol-5-amine
    • N-(propan-2-yl)-1,3-dioxaindan-5-amine
    • N-Isopropylbenzo[d][1,3]dioxol-5-amine
    • EN300-164190
    • AKOS000245693
    • SCHEMBL3521913
    • TYCLZWSARRVFGY-UHFFFAOYSA-N
    • N-isopropyl-3,4-methylenedioxyaniline
    • CS-0277396
    • DTXSID90509916
    • 10368-14-6
    • N-Isopropyl-3,4-(methylenedioxy)aniline
    • N-(Propan-2-yl)-2H-1,3-benzodioxol-5-amine
    • Inchi: 1S/C10H13NO2/c1-7(2)11-8-3-4-9-10(5-8)13-6-12-9/h3-5,7,11H,6H2,1-2H3
    • InChI Key: TYCLZWSARRVFGY-UHFFFAOYSA-N
    • SMILES: O1COC2=CC=C(C=C12)NC(C)C

Computed Properties

  • Exact Mass: 179.09469
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 30.5Ų

Experimental Properties

  • PSA: 30.49

N-(propan-2-yl)-1,3-dioxaindan-5-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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